Cas no 2228791-13-5 (tert-butyl N-[3-amino-2-(3-fluoro-2-methylphenyl)-2-methylpropyl]carbamate)

• Product Name: tert-butyl N-[3-amino-2-(3-fluoro-2-methylphenyl)-2-methylpropyl]carbamate
• CAS No: 2228791-13-5
• MF: C₁₆H₂₅FN₂O₂
• MW: 296.380307912827
• CID: 6276808
• PubChem ID: 165826122
• Update Time: 2025-05-20

tert-butyl N-[3-amino-2-(3-fluoro-2-methylphenyl)-2-methylpropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-amino-2-(3-fluoro-2-methylphenyl)-2-methylpropyl]carbamate
• EN300-1882764
• 2228791-13-5

• Inchi： 1S/C16H25FN2O2/c1-11-12(7-6-8-13(11)17)16(5,9-18)10-19-14(20)21-15(2,3)4/h6-8H,9-10,18H2,1-5H3,(H,19,20)
• InChI Key： WTRCOPSUFLJOSK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.19000621g/mol
• Monoisotopic Mass: 296.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[3-amino-2-(3-fluoro-2-methylphenyl)-2-methylpropyl]carbamate

tert-butyl N-[3-amino-2-(3-fluoro-2-methylphenyl)-2-methylpropyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[3-amino-2-(3-fluoro-2-methylphenyl)-2-methylpropyl]carbamate, identified by the CAS number NO2228791-13-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino group, and a fluoro-substituted aromatic ring. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of tert-butyl N-[3-amino-2-(3-fluoro-2-methylphenyl)-2-methylpropyl]carbamate in the field of medicinal chemistry. Researchers have explored its role as a potential drug candidate due to its ability to interact with specific biological targets. The fluoro-substituted phenyl group, in particular, has been shown to enhance the molecule's pharmacokinetic properties, making it more suitable for therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. One of the key steps involves the formation of the carbamate group, which is achieved through the reaction of an amine with an alkylating agent. The tert-butyl group serves as a protecting group during this process, ensuring the stability of the intermediate products. Recent advancements in catalytic methods have further optimized this synthesis pathway, reducing production costs and improving yield.

In terms of application, tert-butyl N-[3-amino-2-(3-fluoro-2-methylphenyl)-2-methylpropyl]carbamate has shown promise in the development of new pharmaceutical agents. Its amino group provides a site for further functionalization, allowing chemists to modify its properties according to specific therapeutic needs. For instance, researchers have investigated its potential as an inhibitor of certain enzymes involved in disease pathways. The fluoro-substituted phenyl group also contributes to the molecule's selectivity, enabling it to target specific biological systems with high precision.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Advanced modeling techniques have been employed to predict its interactions with various biomolecules, providing valuable insights into its potential applications. These studies have demonstrated that the molecule exhibits favorable binding affinities with certain receptors, suggesting its potential use in drug design.

In conclusion, tert-butyl N-[3-amino-2-(3-fluoro-2-methylphenyl)-2-methylpropyl]carbamate is a multifaceted compound with significant potential in both chemical and pharmaceutical research. Its unique structure and functional groups make it a valuable tool for developing new drugs and materials. As research continues to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.